Cas no 868224-96-8 (methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868224-96-8
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6354123
• PubChem ID: 2149538
• Update Time: 2025-07-15

methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate
• methyl 2-[(1-oxo-2-{[(2,4,6-trimethylphenyl)carbamoyl]methyl}-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• 868224-96-8
• AKOS024610241
• SR-01000909178
• SR-01000909178-1
• methyl 2-[1-oxo-2-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]isoquinolin-5-yl]oxyacetate
• F1808-0200
• methyl 2-((2-(2-(mesitylamino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate

• Inchi： 1S/C23H24N2O5/c1-14-10-15(2)22(16(3)11-14)24-20(26)12-25-9-8-17-18(23(25)28)6-5-7-19(17)30-13-21(27)29-4/h5-11H,12-13H2,1-4H3,(H,24,26)
• InChI Key： XDGNZTVWZLEPAS-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1=CC=CC2C(N(C=CC=21)CC(NC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate

Comprehensive Analysis of Methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868224-96-8)

The compound methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868224-96-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an isoquinoline core and a trimethylphenyl carbamoyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of isoquinoline derivatives in drug discovery?" The methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate compound addresses this query by showcasing the versatility of isoquinoline-based structures. These derivatives are known for their role in modulating biological pathways, particularly in anti-inflammatory and anticancer research. The presence of the trimethylphenyl group further enhances its binding affinity to specific protein targets.

In recent years, the demand for sustainable agrochemicals has surged, and researchers are investigating eco-friendly alternatives to traditional pesticides. The methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate structure has shown promise in this domain due to its potential herbicidal and fungicidal properties. Its molecular design allows for targeted action, minimizing environmental impact—a key concern for modern agricultural practices.

Another trending topic in chemical research is the optimization of synthetic pathways for complex molecules. The synthesis of methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate involves multi-step reactions, including carbamoylation and esterification, which are frequently discussed in academic forums. Researchers are particularly interested in improving yield and reducing waste, aligning with the principles of green chemistry.

The compound’s physicochemical properties, such as solubility, stability, and bioavailability, are critical for its practical applications. Studies indicate that the methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate exhibits moderate solubility in organic solvents, making it suitable for formulation in various delivery systems. Its stability under physiological conditions is also being evaluated for potential drug delivery applications.

From a structural-activity relationship (SAR) perspective, the isoquinoline moiety in this compound is a focal point for modifications. Scientists are exploring derivatives with altered substituents to enhance efficacy or reduce side effects. This approach is particularly relevant in the context of personalized medicine, where tailored therapeutics are gaining traction.

In summary, methyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868224-96-8) represents a compelling area of research at the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications and alignment with contemporary scientific priorities make it a compound worth watching in the coming years.